3-(2-chlorophenyl)-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-5-methylisoxazole-4-carboxamide

• IUPAC Name: 3-(2-chlorophenyl)-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C18H18ClN3O3/c1-10-16(17(21-25-10)13-4-2-3-5-14(13)19)18(24)20-11-8-15(23)22(9-11)12-6-7-12/h2-5,11-12H,6-9H2,1H3,(H,20,24)
• InChI Key: XGGOQKYOQRQLMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NC3CC(=O)N(C3)C4CC4
• Molecular Formula: C18H18ClN3O3
• Molecular Weight: 359.8 g/mol

Description

3-(2-chlorophenyl)-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-5-methylisoxazole-4-carboxamide is a useful research compound. Its molecular formula is C18H18ClN3O3 and its molecular weight is 359.81. The purity is usually 95%.
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Scientific Research Applications

Given the absence of direct matches, I will provide an overview based on the types of applications and research found in related chemical studies, emphasizing the scientific exploration without specific reference to the exact chemical name requested due to the lack of directly relevant results.

Environmental Toxicology

Research on organophosphorus (OP) and pyrethroid (PYR) pesticides examines the extent of environmental exposure and its impact, particularly on developmental neurotoxicity in children. Studies like the one conducted in South Australia highlight the significance of understanding exposure levels to inform public health policies regarding the regulation and use of these chemicals (Babina et al., 2012).

Pharmacokinetics and Metabolism

The disposition, metabolism, and pharmacokinetics of compounds, such as cannabinoid receptor antagonists, provide valuable insights into their absorption, metabolic pathways, and elimination in humans. These findings are crucial for developing therapeutic agents and understanding their interactions within the body (Miao et al., 2012).

Clinical Applications and Toxicology

Studies on compounds like vinclozolin and SB-649868 (an orexin receptor antagonist) contribute to our understanding of their health impacts, mechanisms of action, and potential therapeutic uses. Research in these areas informs safety assessments and therapeutic potential for treating conditions such as insomnia or hormonal imbalances (Zober et al., 1995).

Environmental and Human Biomonitoring

Investigations into the presence of carcinogenic heterocyclic amines in human urine or the biomonitoring of pyrethroid insecticide metabolites underscore the importance of monitoring environmental contaminants and their metabolites in human populations. Such studies are crucial for assessing exposure risks and developing strategies to mitigate harmful effects (Ushiyama et al., 1991).